Cas no 120118-17-4 (5-chloro-4-phenyl-1H-Imidazole-2-carbonitrile)

• Product Name: 5-chloro-4-phenyl-1H-Imidazole-2-carbonitrile
• CAS No: 120118-17-4
• MF: C₁₀H₆ClN₃
• MW: 203.627740383148
• CID: 1101554
• PubChem ID: 14455626
• Update Time: 2025-04-20

5-chloro-4-phenyl-1H-Imidazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-phenyl-1H-Imidazole-2-carbonitrile
• 120118-17-4
• DTXSID80560556
• SCHEMBL8521697

• Inchi： 1S/C10H6ClN3/c11-10-9(13-8(6-12)14-10)7-4-2-1-3-5-7/h1-5H,(H,13,14)
• InChI Key： YYHGPUSGZAOXOI-UHFFFAOYSA-N
• SMILES： ClC1=C(C2C=CC=CC=2)N=C(C#N)N1

Computed Properties

• Exact Mass: 203.0250249g/mol
• Monoisotopic Mass: 203.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.5Ų